CID 78069309

Specification

• Molecular Formula: C15H37NSi3
• Molecular Weight: 315.72 g/mol
• Standard InChI: InChI=1S/C15H37NSi3/c1-8-9-10-11-14-17-15-12-13-16(18(2,3)4)19(5,6)7/h8-15H2,1-7H3
• Standard InChI Key: NXGRUGYQMMEMSJ-UHFFFAOYSA-N
• Canonical SMILES: CCCCCC[Si]CCCN([Si](C)(C)C)[Si](C)(C)C

Introduction

Chemical Identity and Structural Characterization

Ambiguities in PubChem CID Assignments

PubChem Compound IDs (CIDs) are unique numerical identifiers assigned to chemically distinct entities. The absence of CID 78069309 in the provided search results suggests either a typographical error in the identifier or the compound's exclusion from major chemical databases. For comparison, CID 78062593 (C₉H₁₈O₄Si) demonstrates the typical data structure for a documented compound, including molecular formula, weight (218.32 g/mol), and computed properties like topological polar surface area (40.2 Ų).

Comparative Analysis of Similar CIDs

The closest numerically proximate CID in the search results, CID 78062593, features a silicon-containing organooxysilane structure with a molecular formula of C₉H₁₈O₄Si. Its SMILES string (CCOC(OCC)[Si]COCC1CO1) indicates a cyclic ether moiety connected to a siloxane group. If CID 78069309 exists, it might share structural similarities with such organometallic or heteroatom-rich compounds, though this remains speculative without experimental data.

Physicochemical Properties and Computational Predictions

Molecular Weight and Spectral Signatures

Assuming CID 78069309 follows PubChem's sequential numbering system, its molecular weight would likely exceed 200 g/mol, similar to CID 78062593 (218.32 g/mol). Potential analytical techniques for characterization include:

• Mass Spectrometry: High-resolution MS could determine exact mass and isotopic patterns.

• NMR Spectroscopy: ¹H and ¹³C NMR would elucidate carbon-hydrogen frameworks.

• X-ray Crystallography: For solid-state structure determination.

Synthetic Pathways and Reactivity

Hypothetical Synthesis Routes

If CID 78069309 is a silicon-based compound analogous to CID 78062593, possible synthetic strategies might involve:

• Grignard Reactions: Introducing silicon moieties via organometallic intermediates.

• Etherification: Formation of cyclic ethers using acid-catalyzed dehydration.

• Siloxane Coupling: Utilizing chlorosilanes with alcohol nucleophiles.

Stability and Degradation

Organosilicon compounds like CID 78062593 exhibit moderate stability under ambient conditions but may hydrolyze in aqueous media. For CID 78069309, analogous degradation products could include silanols and polymeric siloxanes, depending on substituent groups.